Cas no 5387-00-8 (rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one)

• Product Name: rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one
• CAS No: 5387-00-8
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• MDL: MFCD34168238
• CID: 5653939
• PubChem ID: 15152933
• Update Time: 2025-07-08

rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one Chemical and Physical Properties

Names and Identifiers

• 5387-00-8
• rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobuta[b]naphthalen-3-one
• EN300-28230421
• rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one

• MDL： MFCD34168238
• Inchi： 1S/C12H12O/c13-12-10-4-2-1-3-8(10)7-9-5-6-11(9)12/h1-4,9,11H,5-7H2/t9-,11-/m1/s1
• InChI Key： ZBBXTKGZMVVVBI-MWLCHTKSSA-N
• SMILES： O=C1C2C=CC=CC=2C[C@H]2CC[C@H]21

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one

Comprehensive Guide to rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one (CAS No. 5387-00-8)

The compound rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one (CAS No. 5387-00-8) is a fascinating molecule in the field of organic chemistry. Its unique structure, combining a cyclobutane ring fused to a naphthalene core, makes it a subject of interest for researchers and industries alike. This article delves into its properties, synthesis, applications, and relevance in modern scientific research.

One of the key features of rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one is its stereochemistry. The rac prefix indicates that it is a racemic mixture, containing both enantiomers of the compound. This aspect is crucial for understanding its behavior in chiral environments, which is a hot topic in pharmaceutical and material science research. The presence of the cyclobutane ring adds strain to the molecule, influencing its reactivity and potential applications.

The synthesis of rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one often involves photochemical or thermal cycloaddition reactions. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. Researchers are increasingly looking for eco-friendly ways to produce such complex molecules, aligning with global trends toward sustainability.

Applications of rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one span multiple fields. In medicinal chemistry, its scaffold is explored for potential bioactive properties. The naphthalene moiety is known for its aromaticity and ability to interact with biological targets, making it a candidate for drug development. Additionally, the strained cyclobutane ring can impart unique photophysical properties, useful in materials science for developing advanced polymers or optoelectronic devices.

Market dynamics for rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one are influenced by its niche applications. While not a bulk chemical, its demand is steady in research laboratories and specialty chemical suppliers. The compound's CAS No. 5387-00-8 is often searched in databases by chemists looking for precise specifications or sourcing options. This highlights the importance of accurate cataloging and metadata in chemical databases.

Recent advancements in computational chemistry have also shed light on the properties of rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one. Molecular modeling and DFT calculations are used to predict its behavior under various conditions, reducing the need for extensive experimental trials. This aligns with the growing trend of using AI and machine learning in chemical research, a topic frequently searched by professionals in the field.

Safety and handling of rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one are standard for organic compounds of its class. Proper lab practices, including the use of personal protective equipment and adequate ventilation, are recommended. While it is not classified as hazardous under normal conditions, its handling should always follow institutional safety protocols.

In conclusion, rac-(2aR,8aR)-1H,2H,2aH,3H,8H,8aH-cyclobutabnaphthalen-3-one (CAS No. 5387-00-8) is a compound of significant academic and industrial interest. Its unique structure, combined with its potential applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore sustainable synthesis methods and novel applications, this compound is likely to remain relevant in the years to come.